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Cat. No.: B1193744 Get Quote

Audience: Researchers, scientists, and drug development professionals.

Introduction: Rapamycin, a macrolide compound, is a potent inhibitor of the mechanistic Target

of Rapamycin (mTOR), a key kinase that regulates cell growth, proliferation, and metabolism.

[1] It functions by forming a complex with FKBP12, which then binds to and inhibits mTOR

Complex 1 (mTORC1).[2][3] This inhibitory action makes rapamycin a valuable tool in various

research areas, including cancer, aging, and autoimmune diseases.[4][5][6] These application

notes provide a comprehensive guide to the use of rapamycin in in vivo animal studies, with a

focus on dosage, administration, and relevant experimental protocols.

Data Presentation: Rapamycin Dosage in Rodent Models
The following tables summarize common dosage ranges and administration routes for

rapamycin in mice and rats for different research applications. It is important to note that the

optimal dose can vary depending on the specific animal model, disease context, and

experimental endpoint.

Table 1: Rapamycin Dosage for Cancer Studies in Mice
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Animal
Model

Cancer
Type

Administrat
ion Route

Dosage
Dosing
Schedule

Reference

Balb/c Mice

Colon

Adenocarcino

ma (CT-26)

Continuous

Infusion

1.5

mg/kg/day
Continuous [7]

Balb/c Mice

Colon

Adenocarcino

ma (CT-26)

Intraperitonea

l (IP)

1.5

mg/kg/day

Once daily or

every 3 days
[7]

FVB/N HER-

2/neu

Mammary

Adenocarcino

ma

Subcutaneou

s (s.c.)
1.5 mg/kg

3 times a

week for 2

weeks,

followed by a

2-week break

[4][8]

N/A N/A
Intraperitonea

l (IP)
4.5 mg/kg Single dose [3]

Table 2: Rapamycin Dosage for Longevity and Aging Studies in Mice

Animal
Model

Research
Focus

Administrat
ion Route

Dosage
Dosing
Schedule

Reference

C57BL/6J

Mice

Lifespan

Extension
Dietary

14 ppm in

feed
Ad libitum [9][10]

129/Sv Mice
Lifespan

Extension

Subcutaneou

s (s.c.)
1.5 mg/kg

3 times a

week, 2

weeks on, 2

weeks off

[10]

Ndufs4 KO

Mice

Mitochondrial

Disease

Intraperitonea

l (IP)
8 mg/kg/day Daily [10]

Middle-aged

Mice

Lifespan

Extension
Dietary

42 ppm in

feed (~7

mg/kg/day)

Continuous

or intermittent
[11]
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Table 3: Pharmacokinetic Parameters of Rapamycin in Rodents

Animal
Model

Administrat
ion Route

Dose Half-life (t½)
Peak
Concentrati
on (Cmax)

Reference

CD2F1 Mice
Intravenous

(IV)

10-100 mg/kg

(prodrug)
2.1 - 4.8 h N/A [12]

Lactating

Rats
Oral (PO) 0.5 mg/kg N/A N/A [13]

Experimental Protocols
Protocol 1: Preparation and Administration of
Rapamycin via Intraperitoneal (IP) Injection
This protocol details the preparation of a rapamycin solution for intraperitoneal injection in

mice.

1. Materials:

Rapamycin powder

100% Ethanol

PEG400 (Polyethylene glycol 400)

Tween 80 (Polysorbate 80)

Sterile ddH₂O or saline

Sterile microcentrifuge tubes

0.22 µm syringe filter

2. Preparation of Rapamycin Stock Solution (e.g., 50 mg/mL):

Weigh the desired amount of rapamycin powder in a sterile tube.
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Add 100% ethanol to dissolve the rapamycin powder. For example, add 2 mL of 100%

ethanol to 100 mg of rapamycin to create a 50 mg/mL stock solution.[14]

Vortex thoroughly until the rapamycin is completely dissolved.

Store the stock solution in aliquots at -80°C.[14]

3. Preparation of Vehicle and Working Solution (e.g., 1 mg/mL):

Prepare a vehicle solution consisting of 10% PEG400 and 10% Tween 80 in sterile ddH₂O.

[9][14]

To prepare a 1 mg/mL working solution, add the required volume of the rapamycin stock

solution to the vehicle. For a 10 mL final volume, combine 5 mL of 10% PEG400, 5 mL of

10% Tween 80, and 200 µL of a 50 mg/mL rapamycin stock solution.[14]

Vortex the solution thoroughly to ensure it is clear and homogenous.

Sterile-filter the final working solution using a 0.22 µm syringe filter before injection.[9][14]

4. Administration:

Calculate the injection volume based on the animal's body weight and the desired dosage.

For a 25g mouse at a dose of 5 mg/kg, the required volume of a 1 mg/mL solution would be

125 µL.

Administer the solution via intraperitoneal injection into the lower quadrant of the abdomen.

Protocol 2: Administration of Rapamycin via Dietary
Formulation
This protocol describes the preparation of a rapamycin-containing diet for long-term studies.

1. Materials:

Microencapsulated rapamycin

Powdered or pelleted rodent chow
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Food mixer

Control microcapsules (placebo)

2. Diet Preparation:

Calculate the amount of microencapsulated rapamycin needed to achieve the desired

concentration in the feed (e.g., 14 ppm).[9]

Thoroughly mix the calculated amount of microencapsulated rapamycin with the rodent chow

using a food mixer to ensure homogenous distribution.[9]

Prepare a control diet by mixing the chow with empty microcapsules.[9]

3. Administration:

Provide the rapamycin-containing diet and the control diet to the respective animal groups ad

libitum.[9]

Regularly monitor food intake and body weight to assess drug consumption and the general

health of the animals.[9]
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Caption: Simplified mTOR signaling pathway and the inhibitory action of Rapamycin.
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Caption: General experimental workflow for in vivo studies with Rapamycin.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1193744#compound-name-dosage-for-animal-
studies]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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